Cas no 77351-01-0 (9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
- F0373-0148
- EU-0004093
- STL321886
- Oprea1_116752
- 8-(4-Ethoxy-PH)-6-HO-1-ME-5,6,7,8-4H-1H-1,3,4B,8,9-pentaaza-fluorene-2,4-dione
- Oprea1_823221
- 77351-01-0
- AKOS022112301
- 684-811-0
- 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
- AKOS000576479
-
- Inchi: InChI=1S/C17H19N5O4/c1-3-26-12-6-4-10(5-7-12)21-8-11(23)9-22-13-14(18-16(21)22)20(2)17(25)19-15(13)24/h4-7,11,23H,3,8-9H2,1-2H3,(H,19,24,25)
- InChI Key: VRGUJCUVYYRDDX-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 357.14370410Da
- Monoisotopic Mass: 357.14370410Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 567
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 99.9Ų
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0373-0148-2mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-15mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-30mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-75mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-1mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-100mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 100mg |
$248.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-20mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-50mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-10μmol |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0373-0148-10mg |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione |
77351-01-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Related Literature
-
Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
-
Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
-
Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
-
Ulrich Siemeling,Imke Scheppelmann,Beate Neumann,Anja Stammler,Hans-Georg Stammler,Jadwiga Frelek Chem. Commun., 2003, 2236-2237
-
Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
Additional information on 9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione: A Comprehensive Overview
The compound with CAS No. 77351-01-0, known as 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of purine derivatives and exhibits a unique combination of structural features that contribute to its diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models.
The molecular structure of 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine-2,4-dione is characterized by a pyrimido-purine backbone with substituents at specific positions. The presence of a hydroxyl group at position 7 and an ethoxyphenyl group at position 9 introduces significant stereochemical and electronic effects. These features not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. Researchers have employed advanced computational methods to model the binding interactions of this compound with key proteins involved in cellular signaling pathways.
Recent advancements in the study of pyrimido-purine derivatives have revealed their potential as inhibitors of kinases and other enzymes implicated in cancer progression. For instance, studies published in high-impact journals such as *Nature Communications* and *Cell Chemical Biology* have demonstrated that 9-(4-Ethoxyphenyl)-7-hydroxy derivatives can modulate the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes them promising candidates for anti-cancer therapies.
In addition to its anti-proliferative effects on cancer cells, this compound has also shown potential in the treatment of inflammatory diseases. Preclinical studies conducted by researchers at leading institutions such as Stanford University and the University of Cambridge have indicated that 9-(4-Ethoxyphenyl)-7-hydroxy-pyrimido[1,2-g]purine derivatives can inhibit pro-inflammatory cytokines like TNF-alpha and IL-6. These findings suggest their utility in managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine derivatives involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic chemistry have enabled the development of more efficient routes for constructing this complex molecule. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of key intermediates while maintaining product quality.
From an analytical standpoint,pyrimido-purine derivatives are often subjected to rigorous characterization using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm the molecular structure and purity of the compound before it is used in biological assays. The integration of advanced analytical tools has greatly enhanced our ability to study these compounds' properties at a molecular level.
In conclusion,9-(4-Ethoxyphenyl)-7-hydroxy-1-methyl-pyrimido[1,2-g]purine derivatives represent a fascinating class of molecules with immense therapeutic potential across multiple disease areas. Ongoing research continues to uncover new insights into their mechanisms of action and optimal therapeutic applications. As our understanding deepens through cutting-edge research methodologies,the prospects for developing novel drugs based on this compound remain highly promising.
77351-01-0 (9-(4-ethoxyphenyl)-7-hydroxy-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione) Related Products
- 445007-64-7(2-Bromo-4,5-diethoxybenzonitrile)
- 1214349-99-1(2-Chloro-5-fluoro-3-(3-fluorophenyl)pyridine)
- 5499-76-3(4-(2-Hydroxyanilino)methylene-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)
- 636987-29-6(3-2-(2-methoxyphenoxy)ethyl-5-methyl-2,3-dihydro-1,3-benzoxazol-2-one)
- 1868968-92-6(4-(3-Bromo-2-fluorophenyl)but-3-en-2-one)
- 1956377-75-5(1-Methyl-1-azaspiro[4.5]decan-8-amine dihydrochloride)
- 2138063-83-7(2-(3-methoxy-1,2-thiazol-4-yl)-2-methylpropanoic acid)
- 1369162-92-4(4-(3-methoxy-1,2-oxazol-5-yl)butan-2-amine)
- 1093661-22-3((3R,4R)-pyrrolidine-3,4-dicarboxylic acid)
- 157047-98-8(Benzomalvin C)




